Cas no 61202-99-1 (Ethyl 2-oxo-2-(2-oxotetrahydro-2H-pyran-3-yl)acetate)

• Product Name: Ethyl 2-oxo-2-(2-oxotetrahydro-2H-pyran-3-yl)acetate
• CAS No: 61202-99-1
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• MDL: MFCD29078989
• CID: 1083683
• PubChem ID: 13257892
• Update Time: 2025-09-23

Ethyl 2-oxo-2-(2-oxotetrahydro-2H-pyran-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-2-(2-oxotetrahydro-2H-pyran-3-yl)acetate
• (E)-ethyl 2-hydroxy-2-(2-oxo-dihydro-2H-pyran-3(4H)-ylidene)acetate
• Ethyl oxo(2-oxotetrahydro-2H-pyran-3-yl)acetate
• SY266073
• AKOS022181921
• SCHEMBL16516708
• ethyl 2-oxo-2-(2-oxooxan-3-yl)acetate
• Ethyl2-oxo-2-(2-oxotetrahydro-2H-pyran-3-yl)acetate
• DB-351413
• QOXATIJSJKOWHZ-UHFFFAOYSA-N
• C16079
• EN300-6234098
• CS-0454128
• 61202-99-1
• MFCD21604041

• MDL： MFCD29078989
• Inchi： 1S/C9H12O5/c1-2-13-9(12)7(10)6-4-3-5-14-8(6)11/h6H,2-5H2,1H3
• InChI Key： QOXATIJSJKOWHZ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(=O)OCC)=O)CCC1)=O

Computed Properties

• Exact Mass: 200.06847348g/mol
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones